Cas no 88390-31-2 (Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)-)

• Product Name: Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)-
• CAS No: 88390-31-2
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 634412
• PubChem ID: 71408526
• Update Time: 2025-04-19

Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)-
• 88390-31-2
• DTXSID70828334
• Methyl (2R)-2-methyl-4-nitrobutanoate

• Inchi： 1S/C6H11NO4/c1-5(6(8)11-2)3-4-7(9)10/h5H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： NFPZWOOLCCQVDX-RXMQYKEDSA-N
• SMILES： O(C)C([C@H](C)CC[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.1Ų